Cas no 1017402-13-9 (1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017402-13-9
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 4567396
• Update Time: 2025-10-14

1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-chlorophenyl)-5-propyl-

• Inchi： 1S/C12H12ClN3O2/c1-2-4-10-11(12(17)18)14-15-16(10)9-6-3-5-8(13)7-9/h3,5-7H,2,4H2,1H3,(H,17,18)
• InChI Key： KRDXQAHRVXCDRX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(CCC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 265.061804g/mol
• Monoisotopic Mass: 265.061804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.69g/mol
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

1-(3-Chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1017402-13-9): A Comprehensive Overview

The compound 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017402-13-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including a 1,2,3-triazole core and a carboxylic acid functional group, make it a versatile building block for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in scientific research.

Chemical Structure and Properties: The molecule consists of a 1,2,3-triazole ring substituted with a 3-chlorophenyl group at the 1-position and a propyl chain at the 5-position, with a carboxylic acid moiety at the 4-position. This arrangement imparts both lipophilic and hydrophilic characteristics, enhancing its solubility profile and reactivity. The presence of the chlorine atom further influences its electronic properties, making it a candidate for drug discovery and catalysis.

Synthesis and Industrial Relevance: The synthesis of 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is celebrated for its efficiency and modularity, aligning with the growing demand for green chemistry and sustainable practices. Researchers are increasingly exploring its derivatives for bioactive compounds, particularly in the development of antimicrobial agents and enzyme inhibitors.

Applications in Drug Discovery: The 1,2,3-triazole scaffold is a privileged structure in medicinal chemistry due to its stability and ability to mimic peptide bonds. Derivatives of this compound have shown promise in targeting inflammatory pathways and oxidative stress, topics highly searched in connection with chronic diseases. Its carboxylic acid group also facilitates the formation of salts and prodrugs, expanding its pharmacokinetic versatility.

Emerging Trends and FAQs: With the rise of AI-driven drug design, compounds like 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid are being screened virtually for novel interactions. Common search queries include its solubility, stability under physiological conditions, and commercial availability. Additionally, its role in metal-organic frameworks (MOFs) for catalysis is a trending research area.

Conclusion: As scientific inquiry evolves, 1-(3-chlorophenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid remains a compound of interest due to its adaptability and multifunctionality. Whether in pharmaceuticals, agrochemicals, or advanced materials, its potential continues to unfold, driven by innovation and interdisciplinary collaboration.